Cas no 6367-70-0 (L-Homocysteine,S-(2-aminoethyl)-, monohydrochloride (9CI))

L-Homocysteine,S-(2-aminoethyl)-, monohydrochloride (9CI) structure
6367-70-0 structure
Product Name:L-Homocysteine,S-(2-aminoethyl)-, monohydrochloride (9CI)
CAS No:6367-70-0
MF:C6H15ClN2O2S
MW:214.713499307632
CID:521054
PubChem ID:22854
Update Time:2025-04-19

L-Homocysteine,S-(2-aminoethyl)-, monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Homocysteine,S-(2-aminoethyl)-, monohydrochloride (9CI)
    • 5-(2-aminoethyl)homocysteine
    • Inchi: 1S/C6H14N2O2S.ClH/c7-2-4-11-3-1-5(8)6(9)10;/h5H,1-4,7-8H2,(H,9,10);1H/t5-;/m1./s1
    • InChI Key: LOFVOIGYXQLCIM-NUBCRITNSA-N
    • SMILES: [Cl-].S(CC[NH3+])CC[C@H](C(=O)O)N

Computed Properties

  • Exact Mass: 198.937
  • Monoisotopic Mass: 214.0542766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 121
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • PSA: 81.57
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